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Cat. No.: B8513200 Get Quote

Introduction

Methylamine acetate (MAAc), also known as methylammonium acetate, is a protic ionic liquid

(PIL) that has garnered significant interest in various scientific fields, particularly in materials

science. As an organic salt with a melting point below 100 °C (specifically around 75 °C), it

qualifies as an ionic liquid. It is formed through a straightforward acid-base neutralization

reaction between methylamine, a Brønsted base, and acetic acid, a Brønsted acid.[1] This

technical guide provides a comprehensive overview of methylamine acetate, detailing its

synthesis, physicochemical properties, characterization, and applications, with a focus on

providing actionable data and protocols for researchers, scientists, and drug development

professionals.

Synthesis of Methylamine Acetate
The synthesis of methylamine acetate is primarily achieved through a direct acid-base

neutralization reaction. This reaction is exothermic and involves the transfer of a proton from

acetic acid to methylamine.

An equimolar amount of methylamine is reacted with acetic acid, often with cooling to manage

the exothermic nature of the reaction.[1] The resulting product is the ionic liquid, methylamine
acetate. Purification can be carried out by removing any excess reactants and water, typically

under vacuum.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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